Cas no 827616-50-2 (4-Cyano-3,5-diiodopyridine)

• Product Name: 4-Cyano-3,5-diiodopyridine
• CAS No: 827616-50-2
• MF: C₆H₂I₂N₂
• MW: 355.902425289154
• MDL: MFCD09037450
• CID: 93050
• PubChem ID: 12180888
• Update Time: 2025-10-28

4-Cyano-3,5-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,5-diiodopyridine
• 3,5-DIIODOPYRIDINE-4-CARBONITRILE
• 4-Pyridinecarbonitrile,3,5-diiodo
• BS-2106
• 3,5-Diiodoisonicotinonitrile
• AKOS015991285
• DTXSID20479395
• CIB61650
• CS-0326332
• 827616-50-2

• MDL： MFCD09037450
• Inchi： 1S/C6H2I2N2/c7-5-2-10-3-6(8)4(5)1-9/h2-3H
• InChI Key： CKTZXTXSOCLOBD-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1C#N)I

Computed Properties

• Exact Mass: 355.83100
• Monoisotopic Mass: 355.83074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Color/Form: Cream powder
• Density: 2.68
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 195°C
• Refractive Index: 1.769
• PSA: 36.68000
• LogP: 2.16248
• Sensitiveness: Light Sensitive
• Solubility: Not determined

4-Cyano-3,5-diiodopyridine Security Information

• HazardClass：6.1
• PackingGroup：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Cyano-3,5-diiodopyridine

4-Cyano-3,5-Diiodopyridine: A Comprehensive Overview

4-Cyano-3,5-Diiodopyridine (CAS No. 827616-50-2) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with cyano and diiodo groups, exhibits intriguing chemical properties and potential applications in various research domains. Recent advancements in synthetic methodologies and its structural characterization have further highlighted its significance in modern chemical research.

The synthesis of 4-Cyano-3,5-Diiodopyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields of this compound. The presence of both cyano and iodine substituents on the pyridine ring introduces unique electronic properties, making it a valuable substrate for further functionalization. Recent studies have demonstrated the utility of this compound in the development of novel materials for optoelectronic devices.

One of the most promising applications of 4-Cyano-3,5-Diiodopyridine lies in its use as a precursor for advanced materials. For instance, its ability to undergo metal-mediated coupling reactions has enabled the synthesis of two-dimensional materials with tailored electronic properties. These materials have shown potential in applications such as flexible electronics and energy storage systems. Furthermore, the compound's role in coordination chemistry has been explored extensively, with researchers investigating its ability to form stable metal complexes that exhibit unique magnetic properties.

Recent research has also focused on the biological activity of 4-Cyano-3,5-Diiodopyridine. Studies have revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for drug discovery. The cyano group is believed to play a critical role in modulating the compound's bioactivity, while the iodine substituents contribute to its solubility and pharmacokinetic properties. These findings underscore the importance of further exploring the medicinal chemistry potential of this compound.

In terms of structural characterization, 4-Cyano-3,5-Diiodopyridine has been thoroughly analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and X-ray crystallography. These studies have provided insights into its molecular geometry and intermolecular interactions, which are crucial for understanding its reactivity and stability. The compound's crystal structure reveals a planar geometry around the pyridine ring, with the cyano and iodine groups positioned to maximize electronic conjugation.

The development of efficient synthetic routes for 4-Cyano-3,5-Diiodopyridine has been a focal point of recent research efforts. By optimizing reaction conditions and employing catalytic systems, chemists have achieved higher yields and improved purity levels. These advancements not only enhance the scalability of production but also pave the way for large-scale applications in industry. The integration of green chemistry principles into these synthetic methods has further contributed to their sustainability and environmental friendliness.

Moreover, computational studies have played a pivotal role in understanding the electronic properties of 4-Cyano-3,5-Diiodopyridine. Density functional theory (DFT) calculations have provided valuable insights into its frontier molecular orbitals and electronic transitions, which are essential for predicting its behavior in various chemical reactions. These computational tools have also facilitated the design of new derivatives with enhanced functionality.

In conclusion, 4-Cyano-3,5-Diiodopyridine (CAS No. 827616-50-2) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new aspects of this compound's properties and potential uses, it is poised to play an increasingly important role in advancing modern chemical science.